Cas no 2694745-00-9 (2,2-difluoro-2-6-(trifluoromethyl)pyridazin-3-ylacetic acid)

• Product Name: 2,2-difluoro-2-6-(trifluoromethyl)pyridazin-3-ylacetic acid
• CAS No: 2694745-00-9
• MF: C₇H₃F₅N₂O₂
• MW: 242.102938890457
• MDL: MFCD34474690
• CID: 5654410
• PubChem ID: 165917267
• Update Time: 2025-10-28

2,2-difluoro-2-6-(trifluoromethyl)pyridazin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(6-(trifluoromethyl)pyridazin-3-yl)acetic acid
• 2694745-00-9
• 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid
• EN300-28227017
• 2,2-difluoro-2-6-(trifluoromethyl)pyridazin-3-ylacetic acid

• MDL： MFCD34474690
• Inchi： 1S/C7H3F5N2O2/c8-6(9,5(15)16)3-1-2-4(14-13-3)7(10,11)12/h1-2H,(H,15,16)
• InChI Key： SMAVZCIOOLZHPF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC=C(C(F)(F)F)N=N1)F

Computed Properties

• Exact Mass: 242.01146815g/mol
• Monoisotopic Mass: 242.01146815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Additional information on 2,2-difluoro-2-6-(trifluoromethyl)pyridazin-3-ylacetic acid

2,2-Difluoro-2-[6-(Trifluoromethyl)pyridazin-3-yl]acetic Acid: A Versatile Fluorinated Building Block for Modern Chemistry

The 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid (CAS 2694745-00-9) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical and agrochemical research. This unique molecule combines the pyridazine ring system with multiple fluorine substitutions, creating a highly specialized chemical scaffold with remarkable properties.

As researchers increasingly focus on fluorine-containing compounds for their enhanced metabolic stability and bioavailability, 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid has emerged as a valuable intermediate in drug discovery. The presence of both difluoroacetic acid and trifluoromethylpyridazine moieties makes this compound particularly interesting for medicinal chemistry applications, especially in the development of enzyme inhibitors and receptor modulators.

The physical and chemical properties of 2694745-00-9 contribute to its growing popularity. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. Its molecular structure features hydrogen bond donor and acceptor sites, making it suitable for various molecular recognition applications.

Recent studies highlight the potential of 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid in addressing current challenges in crop protection chemistry. The pyridazine core combined with fluorine substitutions shows promising activity against certain plant pathogens, aligning with the agricultural industry's need for novel pest control agents with improved environmental profiles.

In pharmaceutical applications, the 2694745-00-9 compound serves as a key building block for small molecule therapeutics. Its structural features are particularly valuable in designing central nervous system (CNS) drugs, where the fluorine atoms can enhance blood-brain barrier penetration. Researchers are exploring its use in developing treatments for neurodegenerative disorders and chronic inflammatory conditions.

The synthesis of 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid typically involves multi-step procedures starting from commercially available pyridazine precursors. Modern flow chemistry techniques have improved the efficiency of its production, addressing common questions about scale-up challenges for such specialized fluorinated compounds.

From a material science perspective, this compound shows potential in creating advanced fluorinated polymers with unique properties. The combination of aromatic heterocycle and fluorinated side chain could lead to materials with enhanced thermal stability and chemical resistance, relevant for electronic applications and specialty coatings.

Quality control of 2694745-00-9 typically involves advanced analytical techniques including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications.

The growing interest in fluorine chemistry has positioned 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid as a compound of significant commercial potential. Several custom synthesis providers now include this molecule in their catalogs, responding to increasing demand from both academic researchers and industrial R&D teams.

Environmental considerations for fluorinated compounds like 2694745-00-9 have led to improved waste management protocols in laboratory settings. Researchers are developing more sustainable approaches to working with such materials, including green chemistry principles and catalyst recovery systems.

Looking ahead, the unique properties of 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid suggest it will continue to play an important role in medicinal chemistry and material science. Its combination of fluorine atoms and heterocyclic structure offers multiple points for chemical modification, making it a versatile platform for developing new bioactive molecules and functional materials.

For researchers considering working with CAS 2694745-00-9, proper handling procedures should be followed, including the use of appropriate personal protective equipment and ventilation systems. While not classified as highly hazardous, standard precautions for laboratory chemicals should always be observed.

The commercial availability of 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid has improved in recent years, with multiple suppliers offering the compound in various quantities. Pricing typically reflects the specialized nature of this fluorinated building block and the complexity of its synthesis.

In conclusion, 2694745-00-9 represents an exciting example of how fluorine chemistry continues to enable advances in multiple scientific disciplines. Its unique combination of structural features makes 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid a valuable tool for researchers working at the cutting edge of drug discovery, agrochemical development, and advanced materials design.